Cas no 137400-66-9 (2-Pyrimidinesulfenothioic acid (9CI))

• Product Name: 2-Pyrimidinesulfenothioic acid (9CI)
• CAS No: 137400-66-9
• MF: C₄H₄N₂S₂
• MW: 144.217957496643
• CID: 1019901
• PubChem ID: 23218769
• Update Time: 2025-04-20

2-Pyrimidinesulfenothioic acid (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfenothioic acid (9CI)
• 2-(disulfanyl)pyrimidine
• Pyrimidine-2-dithioperoxol
• DTXSID70631289
• 137400-66-9
• SCHEMBL6675797

• Inchi： 1S/C4H4N2S2/c7-8-4-5-2-1-3-6-4/h1-3,7H
• InChI Key： NZWDAWCJNDUNBN-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)S

Computed Properties

• Exact Mass: 143.98172
• Monoisotopic Mass: 143.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 25.78